Cas no 1150618-37-3 (3-(6-oxopiperidin-3-yl)propanoic acid)

• Product Name: 3-(6-oxopiperidin-3-yl)propanoic acid
• CAS No: 1150618-37-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 2132695
• PubChem ID: 42609247
• Update Time: 2025-06-29

3-(6-oxopiperidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-3-Piperidinepropanoic acid
• 3-(6-oxopiperidin-3-yl)propanoic acid
• 1150618-37-3
• 3-(6-oxopiperidin-3-yl)propanoicacid
• F2147-8461
• DTXCID60605717
• 962-809-3
• DB-060686
• 3-Piperidinepropanoic acid, 6-oxo-
• AKOS015919281
• EN300-1215738
• Z1255439730
• AWB61837
• 3-(6-oxo-3-piperidinyl)propanoic acid
• DTXSID60654967

• Inchi： 1S/C8H13NO3/c10-7-3-1-6(5-9-7)2-4-8(11)12/h6H,1-5H2,(H,9,10)(H,11,12)
• InChI Key： XHJGXWZMEWCGKP-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC(=O)O)CN1

Computed Properties

• Exact Mass: 171.08954328Da
• Monoisotopic Mass: 171.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(6-oxopiperidin-3-yl)propanoic acid

Introduction to 3-(6-oxopiperidin-3-yl)propanoic acid (CAS No. 1150618-37-3)

3-(6-oxopiperidin-3-yl)propanoic acid (CAS No. 1150618-37-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 3-(6-oxopiperidin-3-yl)propanoic acid is characterized by a piperidine ring with a ketone group at the 6-position and a propionic acid moiety attached to the 3-position of the piperidine ring. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an interesting candidate for various biological studies.

In terms of synthesis, several methods have been reported for the preparation of 3-(6-oxopiperidin-3-yl)propanoic acid. One common approach involves the reaction of 6-oxopiperidine-3-carbaldehyde with malonic acid, followed by decarboxylation and reduction steps. Another method involves the use of palladium-catalyzed coupling reactions to construct the piperidine ring and introduce the propionic acid functionality. These synthetic routes have been optimized to improve yield and purity, making large-scale production feasible for further research and development.

The biological activities of 3-(6-oxopiperidin-3-yl)propanoic acid have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. Additionally, it has demonstrated promising activity in modulating immune responses, making it a potential candidate for treating autoimmune disorders.

Beyond its anti-inflammatory properties, 3-(6-oxopiperidin-3-yl)propanoic acid has also been investigated for its neuroprotective effects. Research has indicated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that it may have therapeutic potential in protecting against neurodegeneration.

In the context of cancer research, 3-(6-oxopiperidin-3-yl)propanoic acid has shown promise as an anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are crucial for cell survival and proliferation.

To further validate these findings, several preclinical studies have been conducted using animal models. These studies have confirmed the efficacy of 3-(6-oxopiperidin-3-yl)propanoic acid in reducing inflammation, protecting neurons, and inhibiting tumor growth. However, more extensive clinical trials are needed to fully assess its safety and effectiveness in human subjects.

In addition to its therapeutic applications, 3-(6-oxopiperidin-3-yl)propanoic acid has also been explored for its use as a research tool in biochemical and pharmacological studies. Its ability to selectively modulate specific biological pathways makes it a valuable probe for investigating disease mechanisms and developing new therapeutic strategies.

The future prospects for 3-(6-oxopiperidin-3-yl)propanoic acid are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to develop prodrugs or analogs that can improve its therapeutic index and broaden its application scope.

In conclusion, 3-(6-oxopiperidin-3-yl)propanoic acid (CAS No. 1150618-37-3) is a multifaceted compound with a wide range of potential applications in medicine and research. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists and researchers alike. As more data becomes available from ongoing studies, it is likely that this compound will continue to play a significant role in advancing our understanding of various diseases and developing new treatments.